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Compound of Interest

Compound Name: 4-Chlorophenylurea

Cat. No.: B1664162

In the realm of chemical compounds utilized in agricultural and life sciences research, precise
nomenclature is paramount to understanding function and application. This guide provides a
comprehensive comparison of 4-Chlorophenylurea and forchlorfenuron (CPPU), clarifying
their distinct chemical identities and primary uses. While both are phenylurea compounds, their
applications diverge significantly, with forchlorfenuron being a potent plant growth regulator and
4-Chlorophenylurea primarily serving as a chemical intermediate.

Understanding the Nomenclature and Structural
Differences

The key to distinguishing between these two compounds lies in their chemical names and
corresponding structures.

4-Chlorophenylurea is a simple substituted urea. Its IUPAC name is (4-chlorophenyl)urea.
The structure consists of a urea core substituted with a 4-chlorophenyl group.

Forchlorfenuron (CPPU), on the other hand, is a more complex molecule. Its IUPAC name is N-
(2-Chloro-4-pyridyl)-N'-phenylurea or 1-(2-chloro-4-pyridinyl)-3-phenylurea. This structure
features a urea bridge linking a phenyl group and a 2-chloro-4-pyridinyl group. It is this pyridinyl
group that confers its potent biological activity as a synthetic cytokinin.[1]

Comparative Overview
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The following table summarizes the key properties of 4-Chlorophenylurea and

forchlorfenuron.

Property

4-Chlorophenylurea

Forchlorfenuron (CPPU)

IUPAC Name

(4-chlorophenyl)urea

N-(2-Chloro-4-pyridyl)-N'-

phenylurea

Common Synonyms

p-Chlorophenylurea, 1-(4-

chlorophenyl)urea

CPPU, KT-30, 4PU-30

CAS Number 140-38-5 68157-60-8
Molecular Formula C7H7CIN20 C12H10CINsO
Molecular Weight 170.60 g/mol 247.68 g/mol

) Chemical intermediate, Plant growth regulator
Primary Role ) ) ) o

Metabolite of Diflubenzuron[2] (synthetic cytokinin)[1][3]
) ) Insoluble in water, soluble in
- Insoluble in water, soluble in ]

Solubility organic solvents (e.qg.,

ethanol

acetone, ethanol)[4]

Forchlorfenuron (CPPU) as a Plant Growth

Regulator

Forchlorfenuron is a highly effective synthetic cytokinin used in agriculture to enhance fruit size,

guality, and overall yield. Its mechanism of action involves mimicking natural cytokinins, which

are a class of plant hormones that promote cell division and growth.

Mechanism of Action

CPPU functions by stimulating cell division rather than cell enlargement, leading to a greater

number of cells in the fruit tissue. It also acts synergistically with endogenous auxins, another

class of plant hormones, to promote cell division and lateral growth. Furthermore, CPPU can

delay the senescence (aging) of cells by maintaining chlorophyll content. Research has also

shown that forchlorfenuron treatment can up-regulate the expression of cytokinin-responsive

genes.
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The following diagram illustrates the proposed signaling pathway of forchlorfenuron in
promoting fruit growth.

Click to download full resolution via product page

Proposed signaling pathway of forchlorfenuron (CPPU).

Experimental Protocol: Application of
Forchlorfenuron (CPPU) to Increase Kiwifruit Size

This protocol is based on findings from studies on the application of CPPU to kiwifruit.

Objective: To evaluate the effect of forchlorfenuron (CPPU) on the fruit size and weight of
Kiwifruit (Actinidia deliciosa) cv. Hayward.

Materials:

Forchlorfenuron (CPPU) soluble powder

« Distilled water

o Beakers and graduated cylinders

e Stirring rod

e Spraying equipment or dipping containers

o Personal Protective Equipment (PPE): gloves, safety glasses
Experimental Design:

e Treatments:
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T1: Untreated control

[e]

o

T2: 5 ppm CPPU (Dip Application) at petal fall

[¢]

T3: 5 ppm CPPU (Foliar Application) at petal fall

[¢]

T4: 5 ppm CPPU (Dip Application), 15 days after petal fall

[e]

T5: 5 ppm CPPU (Foliar Application), 15 days after petal fall

o Replicates: Use a sufficient number of vines per treatment, ensuring uniformity in vine age
and vigor.

Procedure:
» Solution Preparation:

o To prepare a 5 ppm (mg/L) solution, dissolve 5 mg of CPPU powder in a small amount of
an organic solvent like ethanol or acetone (as it is poorly soluble in water alone) and then
bring the final volume to 1 liter with distilled water. Ensure the solution is thoroughly mixed.

e Application:

o Dip Application: At the specified time (petal fall or 15 days after), individually dip the young
fruitlets into the prepared CPPU solution for a few seconds.

o Foliar Application: At the specified time, use a sprayer to apply the CPPU solution to the
foliage and young fruit, ensuring thorough coverage.

» Data Collection:
o At harvest, randomly collect a sample of fruits from each treated and control vine.
o Measure the following parameters:
= Average fruit weight (g)

= Average fruit length (mm)
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Average fruit diameter (mm)

Total yield per vine (kg)

Total Soluble Solids (TSS) (°Brix)

Fruit firmness ( kg/cm 2)
Expected Results:

Based on published data, treatments with CPPU, particularly the dip application at petal fall,
are expected to significantly increase average fruit weight, size (length and diameter), and total
yield compared to the untreated control. A potential trade-off can be a decrease in fruit
firmness.

The following diagram outlines the experimental workflow.
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Select Uniform Kiwifruit Vines

Prepare 5 ppm CPPU Solution

y

Apply Treatments
(Dip & Foliar Spray)
at Petal Fall & 15 Days Post

Harvest Fruit at Maturity

Collect Data:
- Fruit Weight & Size
- Yield
- TSS & Firmness

Statistical Analysis

Click to download full resolution via product page

Experimental workflow for CPPU application on kiwifruit.
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Conclusion

In summary, while 4-Chlorophenylurea and forchlorfenuron (CPPU) share a phenylurea
chemical backbone, their nomenclature reflects a crucial structural difference that dictates their
function. 4-Chlorophenylurea is a chemical precursor, whereas forchlorfenuron is a highly
active plant growth regulator with significant applications in agriculture for improving fruit size
and yield. For researchers and professionals in drug development and agricultural science,
understanding this distinction is essential for the correct application and interpretation of
experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1664162?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

